1-(1-methylpiperidin-3-yl)-N-[(5-phenyl-1H-pyrazol-4-yl)methyl]methanamine

• IUPAC Name: 1-(1-methylpiperidin-3-yl)-N-[(5-phenyl-1H-pyrazol-4-yl)methyl]methanamine
• InChI: InChI=1S/C17H24N4/c1-21-9-5-6-14(13-21)10-18-11-16-12-19-20-17(16)15-7-3-2-4-8-15/h2-4,7-8,12,14,18H,5-6,9-11,13H2,1H3,(H,19,20)
• InChI Key: XUEBIUPNKQSJPB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)CNCC2=C(NN=C2)C3=CC=CC=C3
• Molecular Formula: C17H24N4
• Molecular Weight: 284.4 g/mol

Description

1-(1-methylpiperidin-3-yl)-N-[(5-phenyl-1H-pyrazol-4-yl)methyl]methanamine is a chemical compound that has been widely used in scientific research. This compound is known for its potential therapeutic applications in various diseases, including cancer and neurological disorders.

Mechanism of Action

The mechanism of action of 1-(1-methylpiperidin-3-yl)-N-[(5-phenyl-1H-pyrazol-4-yl)methyl]methanamine is not fully understood. However, it has been suggested that this compound may exert its therapeutic effects by inhibiting the activity of certain enzymes involved in cancer cell proliferation and survival. It may also modulate the activity of neurotransmitters in the brain, leading to potential benefits in neurological disorders.
Biochemical and Physiological Effects
Studies have shown that 1-(1-methylpiperidin-3-yl)-N-[(5-phenyl-1H-pyrazol-4-yl)methyl]methanamine can inhibit the growth and proliferation of various cancer cells in vitro and in vivo. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(1-methylpiperidin-3-yl)-N-[(5-phenyl-1H-pyrazol-4-yl)methyl]methanamine in lab experiments is its potential therapeutic applications in cancer and neurological disorders. However, one of the limitations is the lack of understanding of its mechanism of action, which may hinder the development of this compound as a therapeutic agent.

Future Directions

There are several future directions for the research of 1-(1-methylpiperidin-3-yl)-N-[(5-phenyl-1H-pyrazol-4-yl)methyl]methanamine. Some of these include:
1. Further investigation of the mechanism of action of this compound to better understand its therapeutic potential.
2. Clinical trials to evaluate the safety and efficacy of this compound in humans.
3. Development of novel analogs of this compound with improved therapeutic properties.
4. Investigation of the potential use of this compound in combination with other therapeutic agents for synergistic effects.
5. Exploration of the potential use of this compound in other diseases, such as autoimmune disorders and infectious diseases.
Conclusion
In conclusion, 1-(1-methylpiperidin-3-yl)-N-[(5-phenyl-1H-pyrazol-4-yl)methyl]methanamine is a chemical compound with potential therapeutic applications in various diseases, including cancer and neurological disorders. While the mechanism of action of this compound is not fully understood, it has shown promising results in preclinical studies. Further research is needed to fully understand the biochemical and physiological effects of this compound and to develop it as a potential therapeutic agent.

Synthesis Methods

The synthesis of 1-(1-methylpiperidin-3-yl)-N-[(5-phenyl-1H-pyrazol-4-yl)methyl]methanamine involves the reaction of piperidine, 4-chlorobenzaldehyde, and 1-phenyl-1H-pyrazole-4-carboxaldehyde in the presence of a reducing agent, such as sodium borohydride. The final product is obtained after purification and recrystallization.

Scientific Research Applications

1-(1-methylpiperidin-3-yl)-N-[(5-phenyl-1H-pyrazol-4-yl)methyl]methanamine has been extensively studied for its potential therapeutic applications. This compound has shown promising results in preclinical studies for the treatment of various cancers, including breast cancer, lung cancer, and prostate cancer. It has also been investigated for its potential use in neurological disorders, such as Alzheimer's disease and Parkinson's disease.